Cas no 70735-79-4 (4-Acetylbenzodoxazol-2(3H)-one)
4-Acetylbenzodoxazol-2(3H)-one is a heterocyclic compound featuring a benzoxazolone core with an acetyl substituent. This structure imparts versatility in organic synthesis, particularly as a building block for pharmaceuticals and agrochemicals. Its reactive ketone group enables further functionalization, while the fused ring system contributes to stability and potential biological activity. Suitable for research and industrial applications.
70735-79-4 structure
Product Name:4-Acetylbenzodoxazol-2(3H)-one
CAS No:70735-79-4
MF:C9H7NO3
MW:177.156782388687
MDL:MFCD06252058
CID:59139
PubChem ID:9989779
Update Time:2025-06-17
4-Acetylbenzodoxazol-2(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Acetylbenzo[d]oxazol-2(3H)-one
- 4-acetyl-2(3H)-Benzoxazolone
- 4-Acetyl-2-hydroxybenzoxazole
- 4-acetyl-3H-1,3-benzoxazol-2-one
- 2(3H)-Benzoxazolone, 4-acetyl-
- 4-ACETYL-2-BENZOXAZOLINONE
- 4-acetylbenzoxazolin-2-one
- 4-acetyl-benzoxazolin-2-one
- 4-acetyl-3H-benzoxazol-2-one
- 4-Acetylbenzoxazol-2(3H)-one
- 2(3H)-Benzoxazolone,4-acetyl-
- FZAQRVWPQCXSPC-UHFFFAOYSA-N
- 4-Acetyl-2-hydroxybenzo[d]oxazole
- 4-acetyl-2-oxo-3-hydrobenz
- VCA73579
- 0974AC
- 4-Acety
- FT-0760707
- AC-27175
- CHEBI:173818
- CHEMBL1075970
- 4-acetyl-2,3-dihydro-1,3-benzoxazol-2-one
- DS-15885
- DTXSID70433720
- SCHEMBL3546681
- 4-Acetyl-1,3-benzoxazol-2(3H)-one
- AKOS016003386
- CS-B0743
- 70735-79-4
- DB-074341
- 4-Acetylbenzodoxazol-2(3H)-one
-
- MDL： MFCD06252058
- Inchi： 1S/C9H7NO3/c1-5(11)6-3-2-4-7-8(6)10-9(12)13-7/h2-4H,1H3,(H,10,12)
- InChI Key： FZAQRVWPQCXSPC-UHFFFAOYSA-N
- SMILES： O1C(NC2=C1C=CC=C2C(C)=O)=O
Computed Properties
- Exact Mass: 177.04300
- Monoisotopic Mass: 177.042593085g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 55.4
Experimental Properties
- Density: 1.325
- Melting Point: 202-204 ºC
- PSA: 63.07000
- LogP: 1.32370
4-Acetylbenzodoxazol-2(3H)-one Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Storage Condition：Sealed in dry,Store in freezer, under -20°C(BD168723)
4-Acetylbenzodoxazol-2(3H)-one Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
4-Acetylbenzodoxazol-2(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A192788-10mg |
4-Acetylbenzo[d]oxazol-2(3H)-one |
70735-79-4 | 10mg |
$ 50.00 | 2022-06-08 | ||
| TRC | A192788-50mg |
4-Acetylbenzo[d]oxazol-2(3H)-one |
70735-79-4 | 50mg |
$ 115.00 | 2022-06-08 | ||
| TRC | A192788-100mg |
4-Acetylbenzo[d]oxazol-2(3H)-one |
70735-79-4 | 100mg |
$ 160.00 | 2022-06-08 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OW812-250mg |
4-Acetylbenzodoxazol-2(3H)-one |
70735-79-4 | 95+% | 250mg |
1568CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-OW812-100mg |
4-Acetylbenzodoxazol-2(3H)-one |
70735-79-4 | 95+% | 100mg |
701CNY | 2021-05-08 | |
| Chemenu | CM153663-1g |
4-Acetylbenzo[d]oxazol-2(3H)-one |
70735-79-4 | 95% | 1g |
$411 | 2021-06-09 | |
| Alichem | A081001675-100mg |
4-Acetyl-2-hydroxybenzo[d]oxazole |
70735-79-4 | 98% | 100mg |
$161.86 | 2023-09-01 | |
| Alichem | A081001675-250mg |
4-Acetyl-2-hydroxybenzo[d]oxazole |
70735-79-4 | 98% | 250mg |
$257.51 | 2023-09-01 | |
| Alichem | A081001675-1g |
4-Acetyl-2-hydroxybenzo[d]oxazole |
70735-79-4 | 98% | 1g |
$604.29 | 2023-09-01 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | A897930-1g |
4-Acetylbenzo[d]oxazol-2(3H)-one |
70735-79-4 | ≥95% | 1g |
2,964.60 | 2021-05-17 |
4-Acetylbenzodoxazol-2(3H)-one Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:70735-79-4)4-Acetylbenzodoxazol-2(3H)-one
Order Number:A866552
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 09:00
Price ($):370.0
Email:sales@amadischem.com
4-Acetylbenzodoxazol-2(3H)-one Related Literature
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:70735-79-4)4-Acetylbenzodoxazol-2(3H)-one
Purity:99%
Quantity:1g
Price ($):370.0